Dibenzyldimethylammonium

• CAS RN: 14800-26-1
• Molecular Formula: C16H20N+
• Molecular Weight: 226.34 g/mol
• IUPAC Name: dibenzyl(dimethyl)azanium
• InChI: InChI=1S/C16H20N/c1-17(2,13-15-9-5-3-6-10-15)14-16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3/q+1
• InChI Key: LNIYNESXCOYFPW-UHFFFAOYSA-N
• SMILES: C[N+](C)(CC1=CC=CC=C1)CC2=CC=CC=C2
• Related CAS: 100-94-7 (chloride)
• synonyms: is(dibenzyldimethylammonium) mu-oxo-bis(tribromoferate(III)); dibenzyldimethylammonium; dibenzyldimethylammonium chloride; dibenzyldimethylammonium iodide; dibenzyldimethylammonium iodide, 14C-labeled; N,N-dimethyl-N',N'-dibenzylammonium chloride

Description

Dibenzyldimethylammonium (DBDMH) is a quaternary ammonium compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and organic solvents. DBDMH has been found to have various applications in the field of biochemistry and physiology.

Mechanism Of Action

Dibenzyldimethylammonium is a strong oxidizing agent that reacts with nucleophilic groups such as thiol and amino groups. It can also react with double bonds in unsaturated compounds. Dibenzyldimethylammonium has been found to inhibit the activity of enzymes such as peroxidase and catalase. It can also react with DNA and RNA, causing damage to the nucleic acids.

Biochemical And Physiological Effects

Dibenzyldimethylammonium has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and algae. Dibenzyldimethylammonium has also been found to induce oxidative stress in cells, leading to cell death. It has been shown to have cytotoxic effects on cancer cells and to inhibit the growth of tumors.

Advantages And Limitations For Lab Experiments

Dibenzyldimethylammonium has several advantages as a reagent in lab experiments. It is a stable compound that can be stored for long periods of time. It is also relatively inexpensive and easy to synthesize. However, Dibenzyldimethylammonium has some limitations. It is a strong oxidizing agent that can react with a wide range of compounds, which can make it difficult to control the reaction. It can also be toxic to cells and animals, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of Dibenzyldimethylammonium in scientific research. One area of interest is the development of Dibenzyldimethylammonium as a potential anticancer agent. Dibenzyldimethylammonium has been found to have cytotoxic effects on cancer cells, and further research could lead to the development of new cancer treatments. Another area of interest is the use of Dibenzyldimethylammonium as a disinfectant and algaecide in water treatment. Dibenzyldimethylammonium has been shown to be effective in inhibiting the growth of bacteria, fungi, and algae, and further research could lead to the development of new water treatment technologies.

Synthesis Methods

Dibenzyldimethylammonium is synthesized through the reaction of benzyl chloride and dimethylamine in the presence of a base. The reaction produces Dibenzyldimethylammonium as a white crystalline powder with a yield of 85-90%. The purity of Dibenzyldimethylammonium can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

Dibenzyldimethylammonium has been widely used in scientific research as a quaternary ammonium compound. It has been found to have various applications in the field of biochemistry and physiology. Dibenzyldimethylammonium is commonly used as a disinfectant, fungicide, and algaecide. It has also been used as a reagent in organic synthesis and as a phase-transfer catalyst.